Cas no 3618-43-7 (Xylenol orange tetrasodium salt, IND)

• Product Name: Xylenol orange tetrasodium salt, IND
• CAS No: 3618-43-7
• MF: C₃₁H₃₃N₂NaO₁₃S
• MW: 696.654099225998
• MDL: MFCD00044293
• CID: 44320
• PubChem ID: 24860529
• Update Time: 2024-10-29

Xylenol orange tetrasodium salt, IND Chemical and Physical Properties

Names and Identifiers

• tetrasodium N,N'-[3H-2,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-methylphen-3,1-ylene)methylene]]bis[N-(carboxylatomethyl)aminoacetate] S,S-dioxide
• Xylenol Orange tetrasodium salt
• XYLENOL ORANGE INDICATOR ( SODIUM SALT, WATER SOLUBLE) FOR METAL TITRATION
• 3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonephthalein tetrasodium salt
• IND
• Xylenol orange
• Xylenol Orange, sodiuM salt, pure, water soluble
• Xylenol Orange, sodium salt, water soluble, pure
• Tetrasodium N,N'-[3H-2,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-methylphen-3,1-ylene)methylene]]bis[N-(carboxylat
• Xylenol orange tetrasodium salt, IND
• Xylenol Orange, sodium salt,pure,water soluble
• Tetrasodium N,N'-[3H-2,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-methylphen-3,1-ylene)methylene]]bis[N-(carboxylat
• Xylenol Orange, sodiuM salt, water soluble, pure 10GR
• Xylenol Orange, sodiuM salt, water soluble, pure 1GR
• Xylenol Orange, sodiuM salt, water soluble, pure 5GR
• Xylenol orange, sodiuM salt, ACS reagent
• XYLENOL ORANGE TETRASODIUM SALT METAL IN
• Xylenol Orange tetrasodiuM salt, indicator

• MDL： MFCD00044293
• Inchi： 1S/C31H32N2O13S.Na.H/c1-17-7-21(9-19(29(17)42)11-32(13-25(34)35)14-26(36)37)31(23-5-3-4-6-24(23)47(44,45)46-31)22-8-18(2)30(43)20(10-22)12-33(15-27(38)39)16-28(40)41;;/h3-10,42-43H,11-16H2,1-2H3,(H,34,35)(H,36,37)(H,38,39)(H,40,41);;
• InChI Key： BSDXFSKXEXVESI-UHFFFAOYSA-N
• SMILES： O=S1(C2C=CC=CC=2C(C2C=C(C)C(O)=C(CN(CC(=O)O)CC(=O)O)C=2)(C2C=C(C)C(O)=C(CN(CC(=O)O)CC(=O)O)C=2)O1)=O.[NaH]

Computed Properties

• Exact Mass: 763.11400
• Monoisotopic Mass: 760.090288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 1150
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• Topological Polar Surface Area: 251

Experimental Properties

• Color/Form: Reddish brown crystalline powder
• Melting Point: 195 °C (dec.) (lit.)
• Boiling Point: 904.1°C at 760 mmHg
• Flash Point: 500.6°C
• PH: 8.1 (10g/l, H2O, 20℃)
• Solubility: 510g/l
• Water Partition Coefficient: 510 g/L (20 ºC)
• Stability/Shelf Life: Stable, but may be moisture sensitive.
• PSA: 259.21000
• LogP: -3.29590
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water

Xylenol orange tetrasodium salt, IND Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/38-36/37/38
• Safety Instruction： S24/25-S45-S36/37-S26-S22
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in a cool, dry place. Keep container tightly closed.
• Risk Phrases：R23/24/25
• Safety Term：S24/25

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